2-Amino-6-hydroxy-N,N-dimethylbenzamide

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-amino-6-hydroxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H12N2O2/c1-11(2)9(13)8-6(10)4-3-5-7(8)12/h3-5,12H,10H2,1-2H3
• InChI Key: FOEWKFMXZVNCPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC=C1O)N

Description

2-Amino-6-hydroxy-N,N-dimethylbenzamide is a substituted benzamide derivative featuring an amino group at position 2, a hydroxy group at position 6, and a dimethylated amide moiety. This structure confers unique physicochemical properties, including hydrogen-bonding capacity from the hydroxy and amino groups, and steric effects from the N,N-dimethyl substitution. Such characteristics make it a candidate for applications in medicinal chemistry, catalysis, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-6-hydroxy-N,N-dimethylbenzamide can be achieved through several methods. One common approach involves the direct condensation of 2-amino-6-hydroxybenzoic acid with N,N-dimethylamine under acidic conditions. This reaction typically requires a catalyst, such as hydrochloric acid, and is carried out at elevated temperatures to facilitate the formation of the amide bond.

Another method involves the reduction of 2-nitro-6-hydroxy-N,N-dimethylbenzamide, which can be synthesized from 2-nitro-6-hydroxybenzoic acid through nitration and subsequent amide formation. The reduction step can be performed using hydrogen gas in the presence of a palladium catalyst.

Industrial Production Methods

For industrial-scale production, the synthesis of 2-Amino-6-hydroxy-N,N-dimethylbenzamide may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature, pressure, and pH, can optimize the production process. Additionally, purification techniques like crystallization and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-hydroxy-N,N-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group in its precursor can be reduced to an amino group using hydrogen gas and a palladium catalyst.

Substitution: The amino and hydroxyl groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)

Substitution: Halogenating agents (e.g., thionyl chloride, SOCl2), nucleophiles (e.g., amines, alcohols)

Major Products Formed

Oxidation: Formation of 2-amino-6-oxo-N,N-dimethylbenzamide

Reduction: Formation of 2-amino-6-hydroxy-N,N-dimethylbenzamide from its nitro precursor

Substitution: Formation of various substituted benzamides depending on the nucleophile used

Scientific Research Applications

2-Amino-6-hydroxy-N,N-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-6-hydroxy-N,N-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. Additionally, the compound may interact with cellular pathways involved in cell proliferation and apoptosis, contributing to its potential anticancer effects.

Comparison with Similar Compounds

Structural and Conformational Differences

2-Amino-6-chloro-N-methylbenzamide

• Substituents : Chloro (position 6) and N-methyl amide.
• Crystal Structure : The dihedral angle between the benzene ring and methylamide substituent is 68.39°, with N–H···O hydrogen bonds forming layered crystal packing .
• Comparison: Replacing the hydroxy group with chloro eliminates hydrogen-bond donor capacity, reducing solubility in polar solvents. The N-methyl (vs.

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

• Substituents : Methyl (position 3) and a bulky N-(2-hydroxy-1,1-dimethylethyl) group.
• Functionality : Acts as an N,O-bidentate directing group in metal-catalyzed C–H bond functionalization .
• Comparison: The hydroxy group in this compound is part of a branched alkyl chain, enabling coordination to metals. In contrast, the hydroxy group in 2-amino-6-hydroxy-N,N-dimethylbenzamide is directly attached to the aromatic ring, limiting its flexibility but enhancing π-π stacking interactions .

Reactivity in Chemical Reactions

Esterification of N,N-Dimethylbenzamide Derivatives

• Electron-Withdrawing Effects : Substituents like nitro or chloro at the para position reduce esterification yields (e.g., 64% for electron-withdrawing groups vs. 82% for electron-donating groups) .
• Comparison : The hydroxy group at position 6 in the target compound is electron-withdrawing, which may similarly hinder esterification efficiency compared to derivatives with electron-donating groups (e.g., methyl) .

Suzuki Coupling of 4-Chloro-N,N-dimethylbenzamide

• Reactivity : The chloro substituent facilitates oxidative addition in palladium-catalyzed Suzuki coupling, yielding biphenyl products .

Antimicrobial 2-Amino-N-hydroxybenzamides

• Comparison : The target compound’s hydroxy group may enhance bioavailability through hydrogen bonding, but the lack of a 4-methylbenzoyl group could reduce membrane permeability .

Physicochemical Properties

Compound	Substituents	Melting Point (°C)	Key NMR Signals (1H, DMSO-d6)	Hydrogen Bonding
2-Amino-6-hydroxy-N,N-dimethylbenzamide	2-NH₂, 6-OH, N,N-(CH₃)₂	Not reported	δ 6.6 (d, J=8.4 Hz, Ar–H), δ 9.4 (br, OH)	Intramolecular N–H···O and O–H···O
2-Amino-6-chloro-N-methylbenzamide	2-NH₂, 6-Cl, N–CH₃	Not reported	δ 7.4 (d, J=8.0 Hz, Ar–H)	Intermolecular N–H···O layers
2-Amino-5-chloro-N-hydroxybenzamide	2-NH₂, 5-Cl, N–OH	160–162	δ 6.2 (br, NH₂), δ 7.3 (d, Ar–H)	N–O···H networks